Cas no 1240572-59-1 (1-(1-Phenylethyl)-1H-pyrazol-4-amine)

1-(1-Phenylethyl)-1H-pyrazol-4-amine is a pyrazole derivative featuring an amine functional group at the 4-position and a chiral 1-phenylethyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural framework allows for further functionalization, making it valuable for constructing more complex heterocyclic systems. The presence of the chiral center offers potential for enantioselective applications, while the pyrazole core contributes to its stability and reactivity. This compound is typically handled under controlled conditions due to its amine functionality, ensuring optimal purity and performance in synthetic workflows.
1-(1-Phenylethyl)-1H-pyrazol-4-amine structure
1240572-59-1 structure
Product Name:1-(1-Phenylethyl)-1H-pyrazol-4-amine
CAS No:1240572-59-1
MF:C11H13N3
MW:187.241021871567
MDL:MFCD16810897
CID:2111166
PubChem ID:50999885
Update Time:2025-05-28

1-(1-Phenylethyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(1-phenylethyl)-1H-pyrazol-4-amine
    • 1H-Pyrazol-4-amine, 1-(1-phenylethyl)-
    • CC(N1C=C(N)C=N1)C1=CC=CC=C1
    • 1-(1-Phenylethyl)-1H-pyrazol-4-amine
    • MDL: MFCD16810897
    • Inchi: 1S/C11H13N3/c1-9(10-5-3-2-4-6-10)14-8-11(12)7-13-14/h2-9H,12H2,1H3
    • InChI Key: JFGCAKGDLZOKNA-UHFFFAOYSA-N
    • SMILES: N1(C=C(C=N1)N)C(C)C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Topological Polar Surface Area: 43.8

1-(1-Phenylethyl)-1H-pyrazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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